Cas no 1181464-89-0 (1-[(3-Methyl-1,2,4-oxadiazol-5-yl)methyl]-4-[(2-phenylethenyl)sulfonyl]piperazine)

• Product Name: 1-[(3-Methyl-1,2,4-oxadiazol-5-yl)methyl]-4-[(2-phenylethenyl)sulfonyl]piperazine
• CAS No: 1181464-89-0
• MF: C₁₆H₂₀N₄O₃S
• MW: 348.420001983643
• CID: 5450049
• PubChem ID: 45865631
• Update Time: 2023-08-27

1-[(3-Methyl-1,2,4-oxadiazol-5-yl)methyl]-4-[(2-phenylethenyl)sulfonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-[[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]methyl]-1,2,4-oxadiazole
• EN300-26601477
• Z237595154
• 1181464-89-0
• 1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-4-(2-phenylethenesulfonyl)piperazine
• 1-[(3-Methyl-1,2,4-oxadiazol-5-yl)methyl]-4-[(2-phenylethenyl)sulfonyl]piperazine

• Inchi： 1S/C16H20N4O3S/c1-14-17-16(23-18-14)13-19-8-10-20(11-9-19)24(21,22)12-7-15-5-3-2-4-6-15/h2-7,12H,8-11,13H2,1H3
• InChI Key： CRKXDKDTIPALGB-UHFFFAOYSA-N
• SMILES： N1(CC2ON=C(C)N=2)CCN(S(C=CC2=CC=CC=C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 348.12561169g/mol
• Monoisotopic Mass: 348.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 87.9Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 529.9±60.0 °C(Predicted)
• pka: 2.74±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes